Cas no 132915-80-1 (3-Chloro-4,5-diaminobenzotrifluoride)

3-Chloro-4,5-diaminobenzotrifluoride structure
132915-80-1 structure
Product Name:3-Chloro-4,5-diaminobenzotrifluoride
CAS No:132915-80-1
MF:C7H6ClF3N2
MW:210.584150791168
MDL:MFCD00042198
CID:91705
PubChem ID:735784
Update Time:2025-04-18

3-Chloro-4,5-diaminobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-(trifluoromethyl)benzene-1,2-diamine
    • BUTTPARK 75\04-15
    • 3-CHLORO-5-TRIFLUOROMETHYL-1,2-PHENYLENEDIAMINE
    • 1,2-DIAMINO-3-CHLORO-5-(TRIFLUOROMETHYL)BENZENE
    • TIMTEC-BB SBB003446
    • 3-chloro-1,2-diamino-5-(trifluoromethyl)benzene
    • 3-Chloro-5-trifluoromethyl-o-phenylenediamine
    • 3-Chloro-4,5-diaminobenzotrifluoride
    • 1,2-diamino-3-chloro-5-trifluoromethylbenzene
    • 3-chloro-5-trifluoromethyl-1,2-diaminobenzene
    • 3-chloro-5-trifluoromethyl-benzene-1,2-diamine
    • 3-chloro-5-(trifluoroMethyl)-2-aMino-aniline
    • 1,2-BENZENEDIAMINE,3-CHLORO-5-(TRIFLUOROMETHYL)
    • 3-Chloro-4,5-diaminobenzotrifluoride98%
    • 3-Chloro-4,5-diaminobenzotrifluoride 98%
    • 3-Chloro-4,5-diaminobenzotrifluoride,97%
    • AC-28586
    • 3-chloro-5-(triluoromethyl)benzene-1,2-diamine
    • 3-chloranyl-5-(trifluoromethyl)benzene-1,2-diamine
    • 3-chloro-5-trifluoromethyl-1,2-d iaminobenzene
    • MFCD00042198
    • W-205414
    • SCHEMBL904486
    • CS-0128255
    • FT-0615429
    • CHEBI:194656
    • AS-19769
    • A806527
    • 1,2-Benzenediamine, 3-chloro-5-(trifluoromethyl)-
    • AKOS015888772
    • DTXSID90352828
    • 132915-80-1
    • 1,2-diamino-3-chloro-5trifluoromethylbenzene
    • 3-Chloro-4,5-diaminobenzotrifluoride, AldrichCPR
    • DB-042146
    • doi:10.14272/NVNLHLRVSHJKBN-UHFFFAOYSA-N.1
    • MDL： MFCD00042198
    • Inchi： 1S/C7H6ClF3N2/c8-4-1-3(7(9,10)11)2-5(12)6(4)13/h1-2H,12-13H2
    • InChI Key： NVNLHLRVSHJKBN-UHFFFAOYSA-N
    • SMILES： ClC1=CC(C(F)(F)F)=CC(=C1N)N
    • BRN： 4744598

Computed Properties

  • Exact Mass: 210.01700
  • Monoisotopic Mass: 210.017161
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: solid
  • Density: 1.51
  • Melting Point: 40-43°C
  • Boiling Point: 260.8°Cat760mmHg
  • Flash Point: 111.5°C
  • Refractive Index: 1.552
  • PSA: 52.04000
  • LogP: 3.68560
  • Solubility: Not determined

3-Chloro-4,5-diaminobenzotrifluoride Security Information

3-Chloro-4,5-diaminobenzotrifluoride Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Chloro-4,5-diaminobenzotrifluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002413-1g
3-Chloro-5-trifluoromethyl-o-phenylenediamine
 132915-80-1 98%
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3-Chloro-4,5-diaminobenzotrifluoride
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 $ 64.00 2023-04-18
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C363755-250mg
3-Chloro-4,5-diaminobenzotrifluoride
 132915-80-1
250mg
 $ 75.00 2023-04-18
TRC
C363755-500mg
3-Chloro-4,5-diaminobenzotrifluoride
 132915-80-1
500mg
 $ 87.00 2023-04-18
TRC
C363755-1g
3-Chloro-4,5-diaminobenzotrifluoride
 132915-80-1
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 $ 80.00 2022-04-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 132915-80-1 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-EN015-200mg
3-Chloro-4,5-diaminobenzotrifluoride
 132915-80-1 97%
200mg
 ￥257.0 2022-02-28
Apollo Scientific
PC1716-25g
3-Chloro-5-(trifluoromethyl)benzene-1,2-diamine
 132915-80-1 98%
25g
 £110.00 2023-09-01
Apollo Scientific
PC1716-100g
3-Chloro-5-(trifluoromethyl)benzene-1,2-diamine
 132915-80-1 98%
100g
 £385.00 2023-09-01
abcr
AB103107-1 g
3-Chloro-4,5-diaminobenzotrifluoride, 97%; .
 132915-80-1 97%
1g
 €66.70 2023-01-31

3-Chloro-4,5-diaminobenzotrifluoride Production Method

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